Cas no 175201-66-8 (2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic acid)

• Product Name: 2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic acid
• CAS No: 175201-66-8
• MF: C₁₃H₁₈N₂O₃S₂
• MW: 314.423620700836
• CID: 134168
• PubChem ID: 2778535
• Update Time: 2025-05-20

2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Methionine,N-[[2-(ethylthio)-3-pyridinyl]carbonyl]-
• 2-({[2-(Ethylthio)-3-pyridyl]carbonyl}-amino)-4-(methylthio)butanoic acid
• 2-({[2-(ETHYLTHIO)-3-PYRIDYL]CARBONYL}AMINO)-4-(METHYLTHIO)BUTANOIC ACID
• 2-[(2-ethylsulfanylpyridine-3-carbonyl)amino]-4-methylsulfanylbutanoic acid
• 2-(([2-(ethylthio)-3-pyridyl]carbonyl)amino)-4-(methylthio)butanoic acid
• 2-{[2-(ethylsulfanyl)pyridin-3-yl]formamido}-4-(methylsulfanyl)butanoic acid
• HMS554K14
• BUTTPARK 94\04-27
• N-(2-(ETHYLTHIO)NICOTINOYL)-L-METHIONINE
• 2-({[2-(Ethylthio)-3-pyridyl]carbonyl}amino)-4-(methylthio)butanoic
• MFCD03407299
• (2-(Ethylthio)nicotinoyl)methionine
• CCG-251922
• AS-9106
• 2-(2-(Ethylthio)nicotinamido)-4-(methylthio)butanoic acid
• 175201-66-8
• N-[2-(Ethylsulfanyl)pyridine-3-carbonyl]methionine
• 2-(2-(Ethylthio)nicotinamido)-4-(methylthio)butanoicacid
• DTXSID20380997
• Maybridge1_004634
• AKOS015908759
• FT-0608342
• CS-0324171
• 2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic acid

• MDL： MFCD03407299
• Inchi： 1S/C13H18N2O3S2/c1-3-20-12-9(5-4-7-14-12)11(16)15-10(13(17)18)6-8-19-2/h4-5,7,10H,3,6,8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： ZWPMMGBFRCEMNH-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(C1=CC=CN=C1SCC)=O

Computed Properties

• Exact Mass: 314.07600
• Monoisotopic Mass: 314.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Melting Point: 121 °C
• PSA: 129.89000
• LogP: 2.52060

2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic acid Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic acid

Compound CAS No. 175201-66-8: 2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic Acid

The compound with CAS number 175201-66-8, named as 2-({2-(Ethylthio)-3-pyridylcarbonyl}-amino)-4-(methylthio)butanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thio-containing pyridine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound features a pyridine ring substituted with ethylthio and carbonyl groups, linked via an amino group to a butanoic acid moiety that also contains a methylthio substituent. This combination of functional groups imparts the molecule with versatile reactivity and selectivity, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and substitution strategies. Researchers have employed methodologies such as the Huisgen cycloaddition reaction, Suzuki-Miyaura coupling, and Stille coupling to construct the core framework of this molecule. The integration of these techniques has not only improved the yield but also enhanced the purity of the final product, which is critical for downstream applications in drug discovery and material science.

The structural complexity of this compound presents unique opportunities for exploring its pharmacological properties. Studies have shown that the presence of sulfur-containing groups, such as ethylthio and methylthio, can significantly influence the molecule's bioavailability, stability, and interaction with biological systems. For instance, the thioether groups may act as protective moieties against enzymatic degradation, thereby prolonging the molecule's half-life in vivo. Additionally, the pyridine ring's electronic properties can modulate the molecule's ability to bind to specific protein targets, making it a promising candidate for designing novel therapeutics targeting various diseases.

Recent research has focused on evaluating the anti-inflammatory and antioxidant properties of this compound. In vitro assays have demonstrated that it exhibits potent scavenging activity against reactive oxygen species (ROS), suggesting its potential as a natural antioxidant supplement or as a component in cosmeceutical formulations. Furthermore, preliminary studies on its anti-inflammatory effects indicate that it may inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells), which are implicated in chronic inflammatory diseases like arthritis and cardiovascular disorders.

Another area of interest lies in its application as a building block for more complex molecules. The presence of both amino and carboxylic acid functionalities allows for easy conjugation with other biomolecules or synthetic polymers. For example, researchers have explored its use in peptide synthesis, where it serves as a versatile linker between amino acids or other functional groups. This capability opens up new avenues for designing biocompatible materials or drug delivery systems with tailored properties.

From an environmental perspective, this compound's biodegradability and ecological impact have also been investigated. Studies suggest that under aerobic conditions, it undergoes gradual degradation via microbial action, producing non-toxic byproducts such as carbon dioxide and water. This makes it a more sustainable alternative to traditional synthetic compounds that persist in the environment for extended periods.

In summary, CAS No. 175201-66-8 represents a multifaceted organic compound with diverse applications across various scientific domains. Its unique structure endows it with remarkable chemical versatility and biological activity, positioning it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to sustainable materials science.